Cas no 941994-33-8 (N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide)

• Product Name: N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide
• CAS No: 941994-33-8
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 5503152
• Update Time: 2025-06-30

N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-carbamoyl-1-benzofuran-3-yl)-N-[2-(4-methoxyphenyl)ethyl]oxamide
• N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide

• Inchi： 1S/C20H19N3O5/c1-27-13-8-6-12(7-9-13)10-11-22-19(25)20(26)23-16-14-4-2-3-5-15(14)28-17(16)18(21)24/h2-9H,10-11H2,1H3,(H2,21,24)(H,22,25)(H,23,26)
• InChI Key： MAPLOMIDOMQGCZ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)(=O)C(NC1C2=CC=CC=C2OC=1C(=O)N)=O

Additional information on N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide

N-(2-Carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 941994-33-8, known as N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a benzofuran ring system, a carbamoyl group, and a methoxyphenyl substituent. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The carbamoyl group in this compound plays a critical role in enhancing its bioavailability and stability, while the methoxyphenyl substituent contributes to its lipophilicity, making it an attractive candidate for drug delivery systems. Researchers have also explored the potential of this compound as a scaffold for designing novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies.

The synthesis of N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps such as the formation of the benzofuran ring and the coupling reactions involving the methoxyphenyl group. These advancements have not only streamlined the synthesis process but also enabled researchers to explore structural variations that could enhance the compound's biological activity.

One of the most promising aspects of this compound is its potential as a drug delivery vehicle. The presence of both hydrophilic and lipophilic groups allows it to traverse biological membranes effectively, making it an ideal candidate for targeted drug delivery systems. Recent experiments have demonstrated its ability to encapsulate hydrophobic drugs while maintaining their stability during transit through physiological environments.

In addition to its pharmacological applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it a strong candidate for use in organic electronics, particularly in the development of flexible displays and sensors. Researchers are currently investigating its ability to form self-assembled monolayers, which could revolutionize the way electronic devices are designed and manufactured.

Despite its immense potential, there are still challenges that need to be addressed before this compound can be fully utilized in practical applications. One major concern is its stability under physiological conditions, which requires further optimization. Additionally, large-scale synthesis methods need to be developed to make this compound more accessible for industrial applications.

In conclusion, N-(2-carbamoyl-1-benzofuran-3-yl)-N'-2-(4-methoxyphenyl)ethylethanediamide represents a fascinating intersection of organic chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicine and technology.